![molecular formula C14H8Cl2O2 B181699 2,2'-Dichlorobenzil CAS No. 21854-95-5](/img/structure/B181699.png)
2,2'-Dichlorobenzil
Overview
Description
“2,2’-Dichlorobenzil” is a synthetic organic compound . It is also known by other names such as “2,2’-Dichlorodibenzoyl”, “Benzil, 2,2’-dichloro-”, and "Ethanedione, bis (2-chlorophenyl)-" .
Molecular Structure Analysis
The molecular structure of “2,2’-Dichlorobenzil” can be represented as a 2D Mol file or as a computed 3D SD file . The molecular weight of “2,2’-Dichlorobenzil” is 279.118 g/mol .
Physical And Chemical Properties Analysis
“2,2’-Dichlorobenzil” has a molecular weight of 279.1 g/mol. Its molecular formula is C14H8Cl2O2 . Other properties such as its XLogP3-AA, Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, and Rotatable Bond Count are computed and available .
Scientific Research Applications
Organic Synthesis Building Block
2,2’-Dichlorobenzil: serves as a versatile building block in organic synthesis. Its molecular structure allows for various chemical reactions, making it a valuable compound for constructing complex organic molecules. It can undergo reactions such as nucleophilic acyl substitution or be used in the synthesis of heterocyclic compounds .
Pharmaceutical Research
In pharmaceutical research, 2,2’-Dichlorobenzil is explored for its potential as an intermediate in the synthesis of various drugs. Its dichlorinated aromatic rings could be useful in creating compounds with antibacterial or antifungal properties .
Material Science
This compound’s properties are beneficial in material science, particularly in developing new polymers or coatings. Its ability to act as a cross-linking agent can enhance the durability and stability of materials .
Analytical Chemistry
2,2’-Dichlorobenzil: can be used as a standard or reference compound in analytical chemistry due to its well-defined physical and chemical properties. It helps in calibrating instruments or validating analytical methods .
Catalysis
Researchers may use 2,2’-Dichlorobenzil in catalysis studies. It can be a ligand for transition metal catalysts, which are pivotal in many industrial chemical processes .
Environmental Studies
In environmental studies, 2,2’-Dichlorobenzil could be used to study degradation processes or as a model compound to understand the behavior of chlorinated organic pollutants in the environment .
Agrochemical Research
The compound’s structure is similar to certain pesticides and herbicides, making it a subject of interest in the development of new agrochemicals. It could lead to the creation of more effective and environmentally friendly products .
Photovoltaic Materials
2,2’-Dichlorobenzil: may be investigated for its potential use in photovoltaic materials. Its electronic properties could contribute to the efficiency of solar cells by acting as an electron-accepting layer .
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar compound, dichlorobenzyl alcohol, is known to have a broad spectrum for bacteria and viruses associated with mouth and throat infections .
Mode of Action
It’s structurally similar compound, dichlorobenzyl alcohol, is thought to denature external proteins and rearrange the tertiary structure proteins . It also has a local anesthetic action due to a reduced sodium channel blockade .
Biochemical Pathways
It’s structurally similar compound, dichlorobenzyl alcohol, has been shown to have a virucidal effect against a number of viruses associated with the common cold .
Result of Action
It’s structurally similar compound, dichlorobenzyl alcohol, has been shown to reduce throat soreness and provide pain relief and relief from difficulty in swallowing 5 minutes after administration .
properties
IUPAC Name |
1,2-bis(2-chlorophenyl)ethane-1,2-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl2O2/c15-11-7-3-1-5-9(11)13(17)14(18)10-6-2-4-8-12(10)16/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOSNNSVWVJFJCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C(=O)C2=CC=CC=C2Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1066736 | |
Record name | Ethanedione, bis(2-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1066736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Dichlorobenzil | |
CAS RN |
21854-95-5 | |
Record name | 1,2-Bis(2-chlorophenyl)-1,2-ethanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21854-95-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Ethanedione, 1,2-bis(2-chlorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021854955 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2'-Dichlorobenzil | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114829 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Ethanedione, 1,2-bis(2-chlorophenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanedione, bis(2-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1066736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-Dichlorobenzil | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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